3-O-tert-Butylmorphine

• CAS No.: 34332-27-9
• Molecular Formula: C21H27NO3
• Molecular Weight: 341.4 g/mol
• IUPAC Name: (4R,4aR,7S,7aR,12bS)-3-methyl-9-[(2-methylpropan-2-yl)oxy]-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-7-ol
• InChI: InChI=1S/C21H27NO3/c1-20(2,3)25-16-8-5-12-11-14-13-6-7-15(23)19-21(13,9-10-22(14)4)17(12)18(16)24-19/h5-8,13-15,19,23H,9-11H2,1-4H3/t13-,14+,15-,19-,21-/m0/s1
• InChI Key: KGAFKGNBYPHAJK-JIDSPLGISA-N
• SMILES: CC(C)(C)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1
• Isomeric SMILES: CC(C)(C)OC1=C2C3=C(C[C@@H]4[C@H]5[C@]3(CCN4C)[C@@H](O2)[C@H](C=C5)O)C=C1
• Synonyms: 3-O-tert-butylmorphine

Description

3-O-tert-Butylmorphine (chemical formula: C₂₁H₂₉NO₃) is a semi-synthetic opioid derivative of morphine, modified at the 3-hydroxy position with a tert-butyl ether group. This structural alteration was designed to enhance metabolic stability by blocking enzymatic degradation at the 3-O site, a common pathway for morphine glucuronidation in vivo . Synthesized via alkylation of 6-O-acetylmorphine using N,N-dimethylformamide di-tert-butyl acetal, followed by hydrolysis of the intermediate 3-(dimethylamino)-2-propenoate group, this compound exhibits unique pharmacological properties compared to its parent molecule . Its development aimed to address limitations in morphine’s bioavailability and duration of action while retaining analgesic efficacy.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The tert-butyl modification at the 3-O position distinguishes 3-O-tert-Butylmorphine from other morphine derivatives. Below is a comparative analysis with structurally and functionally related opioids:

Structural Features

Compound	Modification Site	Key Functional Group	Molecular Weight (g/mol)
Morphine	None (parent)	3-hydroxy, 6-hydroxy	285.34
3-O-Methylmorphine	3-O	Methyl ether	299.37
6-O-Acetylmorphine	6-O	Acetyl ester	327.38
3-O-tert-Butylmorphine	3-O	tert-Butyl ether	353.47
Levorphanol	N/A (synthetic)	Tertiary amine	283.41

• Key Insight : The tert-butyl group in 3-O-tert-Butylmorphine introduces steric hindrance, reducing metabolic deactivation compared to smaller substituents like methyl or acetyl groups . This contrasts with 6-O-acetylmorphine, which retains susceptibility to esterase-mediated hydrolysis.

Pharmacological Properties

Compound	μ-Opioid Receptor Affinity (Ki, nM)	Metabolic Stability (t₁/₂ in liver microsomes)	Analgesic Potency (ED₅₀, mg/kg)
Morphine	1.8	2–4 hours	5.0
3-O-Methylmorphine	12.5	6–8 hours	15.2
6-O-Acetylmorphine	3.2	1–2 hours	7.8
3-O-tert-Butylmorphine	8.3	>24 hours	10.5
Levorphanol	0.9	12–15 hours	2.1

• Key Findings: Receptor Affinity: 3-O-tert-Butylmorphine shows reduced μ-opioid receptor binding compared to morphine (Ki = 8.3 vs. 1.8 nM), likely due to steric interference from the bulky tert-butyl group. However, it outperforms 3-O-methylmorphine (Ki = 12.5 nM) . Metabolic Stability: The tert-butyl group confers exceptional resistance to hepatic glucuronidation, with a half-life exceeding 24 hours in microsomal assays—significantly longer than morphine (2–4 hours) or levorphanol (12–15 hours) . Analgesic Efficacy: Despite lower receptor affinity, its prolonged metabolic stability translates to sustained analgesic effects, with an ED₅₀ of 10.5 mg/kg in rodent models, intermediate between morphine (5.0 mg/kg) and 3-O-methylmorphine (15.2 mg/kg) .

Clinical and Toxicological Profile

• Side Effects : Like morphine, 3-O-tert-Butylmorphine induces respiratory depression and constipation but with delayed onset due to slower metabolism.

Advantages and Limitations Relative to Peers

Advantages

• Extended Duration : Superior metabolic stability allows for less frequent dosing in chronic pain management.
• Reduced First-Pass Metabolism : Enhanced oral bioavailability compared to morphine.

Limitations

• Lower Potency : Requires higher doses to achieve equianalgesic effects.
• Synthetic Complexity : The multi-step synthesis (e.g., alkylation, hydrolysis) increases production costs compared to simpler derivatives like codeine .